(3-Amino-5-((2-methoxyphenyl)amino)-4-tosylthiophen-2-yl)(phenyl)methanone

• IUPAC Name: [3-amino-5-(2-methoxyanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-phenylmethanone
• InChI: InChI=1S/C25H22N2O4S2/c1-16-12-14-18(15-13-16)33(29,30)24-21(26)23(22(28)17-8-4-3-5-9-17)32-25(24)27-19-10-6-7-11-20(19)31-2/h3-15,27H,26H2,1-2H3
• InChI Key: BJJBDGZGUKBPAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC=CC=C3)NC4=CC=CC=C4OC
• Molecular Formula: C25H22N2O4S2
• Molecular Weight: 478.6 g/mol

Description

(3-Amino-5-((2-methoxyphenyl)amino)-4-tosylthiophen-2-yl)(phenyl)methanone, also known as AMPTP, is a synthetic compound that has been widely used in scientific research. AMPTP is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which plays a critical role in the regulation of insulin signaling and glucose homeostasis.

Scientific Research Applications

Synthesis and Characterization

Research often focuses on synthesizing novel compounds and characterizing their structure using advanced techniques. For instance, FathimaShahana and Yardily (2020) detailed the synthesis of a novel compound and its structural elucidation through FTIR, NMR, and mass spectrometric techniques, optimized via density functional theory (DFT) calculations. This work underscores the importance of comprehensive synthesis and characterization methodologies for novel compounds, which could be applicable to the compound of interest (FathimaShahana & Yardily, 2020).

Molecular Docking and Biological Activity

Molecular docking studies are pivotal in understanding the interaction between synthesized compounds and biological targets. FathimaShahana and Yardily (2020) also explored the antiviral activity and pharmacokinetic behavior of synthesized compounds through molecular docking, offering insights into their potential biological applications. This suggests that similar studies could be conducted to explore the interactions and biological activities of "(3-Amino-5-((2-methoxyphenyl)amino)-4-tosylthiophen-2-yl)(phenyl)methanone" (FathimaShahana & Yardily, 2020).

Antitumor and Antimicrobial Potential

Compounds with structural similarities have shown promising antitumor and antimicrobial activities. For example, research on (4-Methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone demonstrated potent cytotoxicity and mechanisms of inducing cell death in tumor cell lines, suggesting potential anticancer applications. This highlights the possibility of exploring similar antitumor properties for the compound (Magalhães et al., 2013).

Cytoprotective Activities

Research on phenyl(thiophen-2-yl)methanone derivatives has demonstrated their cytoprotective activities against oxidative stress-induced injury, indicating the potential for the development of protective agents against oxidative damage. This suggests that derivatives of the compound of interest could be explored for similar cytoprotective effects (Lian, 2014).